Cas no 1092942-82-9 (Imatinib-d)

• Product Name: Imatinib-d
• CAS No: 1092942-82-9
• MF: C₂₉H₂₃D₈N₇O
• MW: 501.65200
• MDL: MFCD09955542
• CID: 1066952
• Update Time: 2025-10-29

Imatinib-d Chemical and Physical Properties

Names and Identifiers

• [2H8]-Imatinib
• Imatinib-d8
• Imatinib-d8 (as formate)
• N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)methyl]benzamide
• 4-(4-methyl-[2,2,3,3,5,5,6,6-D8]piperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-phenyl]-benzamide
• Benzamide,4-[(4-methyl-1-piperazinyl-2,2,3,3,5,5,6,6-d8)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]
• STI 571
• Imatinib D8
• Imatinib-d

• MDL： MFCD09955542

Computed Properties

• Exact Mass: 501.30900

Experimental Properties

• PSA: 86.28000
• LogP: 4.61210

Additional information on Imatinib-d

Introduction to Imatinib-d (CAS No. 1092942-82-9) in Modern Chemotherapy

The compound Imatinib-d (Chemical Abstracts Service Number: 1092942-82-9) represents a significant advancement in the field of targeted cancer therapy. As a derivative of the well-known tyrosine kinase inhibitor Imatinib, it has garnered considerable attention for its potential in overcoming drug resistance and enhancing therapeutic efficacy. This introduction delves into the molecular structure, pharmacological mechanisms, clinical applications, and recent research developments associated with Imatinib-d.

Imatinib, originally developed for chronic myeloid leukemia (CML), operates by selectively inhibiting abnormal tyrosine kinases that drive cancer cell proliferation. The introduction of Imatinib-d builds upon this foundation by incorporating structural modifications aimed at improving solubility, bioavailability, and resistance profiles. These enhancements have positioned Imatinib-d as a promising candidate for treating a broader spectrum of cancers, including those resistant to standard Imatinib therapy.

The molecular framework of Imatinib-d (CAS No. 1092942-82-9) features a tricyclic quinazoline core coupled with an imidazole ring, which are critical for its kinase inhibition activity. Recent computational studies have highlighted how the structural adjustments in Imatinib-d enhance its binding affinity to target kinases while minimizing off-target effects. This specificity is pivotal in reducing systemic toxicity and improving patient tolerance.

In clinical settings, Imatinib-d has been evaluated in phase II trials for Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL) and gastrointestinal stromal tumors (GIST). Preliminary results indicate that patients who had developed resistance to standard Imatinib regimes experienced notable tumor regression upon treatment with Imatinib-d. Notably, the compound demonstrated superior efficacy in inhibiting the BCR-ABL1 oncoprotein, a key driver in CML and Ph+ ALL.

One of the most compelling aspects of Imatinib-d is its potential to overcome acquired drug resistance. Mechanisms such as point mutations in the ATP-binding pocket of kinases often render standard therapies ineffective. However, the enhanced conformational flexibility of Imatinib-d, as revealed by X-ray crystallography studies, allows it to bind to resistant mutants more effectively than its predecessor. This resilience against resistance mutations underscores the therapeutic value of Imatinib-d.

Advances in pharmacokinetics have further refined the application of Imatinib-d. Unlike traditional small-molecule inhibitors that require frequent dosing due to short half-lives, Imatinib-d exhibits prolonged circulation time thanks to optimized pharmacokinetic properties. This attribute not only improves patient compliance but also ensures sustained therapeutic levels of the drug within target tissues.

The integration of nanotechnology with Imatinib-d has opened new avenues for site-specific drug delivery. By encapsulating the compound within liposomes or polymeric nanoparticles, researchers have achieved targeted release profiles that minimize systemic exposure while maximizing local concentrations at tumor sites. Such innovations are particularly relevant in treating solid tumors where vascular permeability and tumor heterogeneity pose significant challenges.

Emerging evidence also suggests that combination therapies involving Imatinib-d could synergize with other modalities such as immunotherapy and radiation. Preclinical studies have demonstrated that when administered alongside checkpoint inhibitors, Imatinib-d enhances anti-tumor immune responses by disrupting immunosuppressive signaling pathways mediated by cancer cells. This multi-pronged approach holds promise for improving outcomes in metastatic cancers.

Ethical considerations and regulatory pathways are integral to the development and deployment of novel therapeutics like Imatinib-d (CAS No. 1092942-82-9). Rigorous toxicity assessments and patient monitoring protocols ensure that benefits outweigh risks while maintaining high standards of care. Collaborative efforts between academia, industry, and regulatory bodies continue to streamline these processes, fostering innovation without compromising safety.

Future directions for research on Imatinib-d include exploring its efficacy in pediatric cancers and investigating biomarkers that predict response or resistance. Personalized medicine approaches leveraging genomic data could further tailor treatment regimens using Imatinib-d, ensuring optimal therapeutic outcomes for individual patients.

In summary, Imatinib-d, characterized by its unique molecular architecture and enhanced pharmacological properties, represents a cornerstone in modern oncology research. Its ability to overcome resistance mechanisms coupled with promising clinical results positions it as a transformative agent in cancer treatment strategies worldwide.